Cas no 2228175-67-3 (2-Methyl-6-(thiophen-3-yl)hexan-2-amine)

• Product Name: 2-Methyl-6-(thiophen-3-yl)hexan-2-amine
• CAS No: 2228175-67-3
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• CID: 5791334
• PubChem ID: 165647276
• Update Time: 2025-10-22

2-Methyl-6-(thiophen-3-yl)hexan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1783583
• 2-methyl-6-(thiophen-3-yl)hexan-2-amine
• 2228175-67-3
• 2-Methyl-6-(thiophen-3-yl)hexan-2-amine

• Inchi： 1S/C11H19NS/c1-11(2,12)7-4-3-5-10-6-8-13-9-10/h6,8-9H,3-5,7,12H2,1-2H3
• InChI Key： HKSXTGHDAULFDK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCCCC(C)(C)N

Computed Properties

• Exact Mass: 197.12382078g/mol
• Monoisotopic Mass: 197.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 2-Methyl-6-(thiophen-3-yl)hexan-2-amine

2-Methyl-6-(thiophen-3-yl)hexan-2-amine

2-Methyl-6-(thiophen-3-yl)hexan-2-amine is a versatile organic compound with the CAS number 2228175-67-3. This compound is characterized by its unique structure, which includes a thiophene ring and an amine functional group, making it a valuable molecule in various chemical and pharmaceutical applications. The thiophene moiety, a five-membered aromatic ring containing sulfur, contributes to the compound's electronic properties and reactivity, while the amine group provides nucleophilic character and potential for further functionalization.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material science. For instance, research has shown that thiophene derivatives can exhibit significant biological activity, including antioxidant, anti-inflammatory, and anticancer properties. In the case of 2-Methyl-6-(thiophen-3-yl)hexan-2-amine, its structure allows for easy modification to tailor its properties for specific applications. This has led to its exploration in the development of novel therapeutic agents and advanced materials.

The synthesis of 2-Methyl-6-(thiophen-3-yl)hexan-2-amine typically involves multi-step organic reactions, often utilizing coupling agents or catalytic methods to achieve high yields and purity. Researchers have optimized these processes to enhance efficiency and reduce costs, making the compound more accessible for large-scale production. The compound's stability under various conditions also makes it suitable for use in diverse chemical environments.

In terms of applications, thiophene-containing amines like this compound are increasingly being explored in the field of materials science. For example, they can serve as precursors for the synthesis of conductive polymers or as building blocks for advanced nanomaterials. Additionally, their ability to form stable complexes with metal ions has opened avenues for their use in catalysis and sensor technologies.

From a pharmacological perspective, 2-Methyl-6-(thiophen-3-ylium hexanammonium) has shown promise in preclinical studies as a potential drug candidate. Its ability to interact with biological systems through hydrogen bonding and π–π interactions makes it a compelling lead compound for drug development. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects to enhance its therapeutic potential.

Furthermore, the compound's role in green chemistry is gaining attention. Its use in environmentally friendly synthetic routes aligns with current trends toward sustainable chemical practices. By leveraging its unique properties, chemists can develop more efficient and eco-friendly methods for producing high-value chemicals.

In conclusion, 2-Methyl-hexan-thio phenyl amine (CAS No: 2228175 67 3) stands out as a multifaceted compound with significant potential across various scientific domains. Its structural features, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and related fields.